1-(3-oxo-3-(spiro[chroman-2,4'-piperidin]-1'-yl)propyl)pyrimidine-2,4(1H,3H)-dione
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Overview
Description
1-(3-oxo-3-(spiro[chroman-2,4'-piperidin]-1'-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H23N3O4 and its molecular weight is 369.421. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Antibacterial, Antifungal, Antimalarial, and Antitubercular Studies Spiro[pyrrolidin-2,3′-oxindoles] have been synthesized through a 1,3-dipolar cycloaddition reaction and evaluated for their antibacterial, antifungal, antimalarial, and antitubercular activities. These compounds showed activities comparable to standard drugs, suggesting their potential as therapeutic agents in various infections (Haddad et al., 2015).
Atom Economic and Stereoselective Synthesis for Antimycobacterial Activities A series of spiro-piperidin-4-ones were synthesized through an atom economic and stereoselective process. These compounds were evaluated for in vitro and in vivo activity against Mycobacterium tuberculosis, with some showing promising results (Kumar et al., 2008).
Chemical Synthesis Techniques
Organocatalytic Synthesis for Structural Diversity An enantioselective organocatalytic approach has been developed for the synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives, highlighting the potential for creating structurally diverse molecules with high enantiopurity. This method points to avenues in medicinal chemistry and diversity-oriented synthesis (Chen et al., 2009).
Multicomponent Reactions in Water for Spiro Derivatives Novel multicomponent domino reactions have been described that enable the one-pot synthesis of spiro derivatives from phenylhydrazine, 3-aminocrotononitrile, and other components in water. This environmentally friendly approach generates complex spiro structures efficiently (Balamurugan et al., 2011).
Green Chemistry Approaches
Environmentally Benign Synthesis of Spiroheterocycles A synthesis method involving sulfamic acid-catalyzed multicomponent domino reactions has been developed for creating spiroheterocycles with fused heterosystems. This process operates in an aqueous medium, illustrating an efficient and green chemical approach (Arya & Kumar, 2011).
Future Directions
Piperidine derivatives, including this compound, play a significant role in the pharmaceutical industry . Future research may focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines . Additionally, the therapeutic potential of these compounds in various diseases could be explored further .
Properties
IUPAC Name |
1-(3-oxo-3-spiro[3,4-dihydrochromene-2,4'-piperidine]-1'-ylpropyl)pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4/c24-17-6-11-23(19(26)21-17)12-7-18(25)22-13-9-20(10-14-22)8-5-15-3-1-2-4-16(15)27-20/h1-4,6,11H,5,7-10,12-14H2,(H,21,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTAMQRJZPANLOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(CC2)C(=O)CCN3C=CC(=O)NC3=O)OC4=CC=CC=C41 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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